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Chemical Profile of (+)-Menthofuran

The table below summarizes the key chemical and physical properties of (+)-menthofuran, which are

crucial for planning its purification [1] [2].

Property Specification / Value

IUPAC Name 3,6-Dimethyl-4,5,6,7-tetrahydro-1-benzofuran

Chemical Formula C10H14O

CAS Number 494-90-6

Molar Mass 150.22 g·mol⁻¹

Boiling Point 208 °C

Flash Point 86 °C (approx. 67°C also reported)

Density 0.97 g/mL at 20°C

Refractive Index 1.4880 to 1.54
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Property Specification / Value

Optical Rotation +34.6°C

Solubility Insoluble in water; soluble in alcohol, oils, DMSO

Color / Form Colorless to pale yellow liquid

Odor Musty, nutty, earthy

Extraction and Purification Workflow

Based on general methods for isolating non-polar terpenes, the following workflow can be adapted for the

purification of (+)-menthofuran. The core principle is to use non-polar or moderately polar solvents for

extraction, followed by chromatographic separation [3].
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Plant Material
(Peppermint Leaves)

1. Cell Disruption and Extraction
(Grind in liquid N₂, extract with

Hexane:Ethyl Acetate (85:15 v/v))

2. Extract Concentration
(Under nitrogen stream)

3. Preliminary Purification
(Small silica column, elute with hexane)

4. Final Sample Preparation
(Dry under N₂, resuspend in hexane

for analysis)

Analysis
(GC-MS, HPLC)

Click to download full resolution via product page

Key Considerations for the Protocol:

Plant Material: The primary botanical source is peppermint (Mentha × piperita) leaves [4] [2].
Extraction Solvent: A mixture of hexane and ethyl acetate (85:15 v/v) is recommended for

extracting non-polar terpenes. The ratio can be adjusted to favor more non-polar (higher hexane) or
slightly more polar (higher ethyl acetate) compounds [3].

Internal Standard: For accurate quantification during research, adding an internal standard like α-
cedrene or hexadecane to the extraction solvent is critical [3].

Chromatography: A small silica gel column is used to separate the target terpene from other
compounds in the crude extract. Due to its compact cyclic structure, menthofuran may elute faster
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than a linear terpene of similar molecular weight [3].

Analysis: The final extract is typically analyzed by GC-MS or HPLC [3].

Analytical Conditions for GC-MS

For the analysis of non-polar terpenes like menthofuran, the following GC-MS conditions can serve as a

starting point [3]. These will need to be optimized for your specific instrument and requirements.

Parameter Specification

Instrument Agilent 6890a GC coupled to 5975C MSD

Column HP5-MS (30 m × 0.250 mm × 0.25 µm)

Injector Temp. 250 °C

| Oven Program | - 150 °C for 1 min

Ramp at 10 °C/min to 280 °C
Ramp at 5 °C/min to 310 °C for 1 min | | Carrier Gas | Helium | | Detection | Mass Spectral Detector

(MSD) or Flame Ionization Detector (FID) |

Critical Gaps and Further Research

The existing literature has some limitations for creating a definitive isolation protocol:

Lack of Specific Parameters: The search results do not provide detailed metrics crucial for a

reproducible lab protocol, such as exact column dimensions, silica gel pore size, flow rates, or
the expected retention time/fraction for menthofuran during chromatography.

Focus on Biosynthesis and Toxicity: Much of the available scientific literature focuses on
menthofuran's biological role in plants [5] [6] and its hepatotoxicity [4] [1] [7], rather than detailed

purification from a complex plant matrix.

To overcome these gaps, I suggest:

Searching specialized databases like SciFinder Navigator or Reaxys, which are tailored for

chemical literature and procedures.
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Using targeted search terms such as "preparative HPLC isolation menthofuran" or

"flash chromatography Mentha piperita essential oil" in scientific databases to find
more technical notes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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